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Compound of Interest

Compound Name: Tridecylamine

Cat. No.: B1585788 Get Quote

This technical guide provides comprehensive information on the chemical compound

tridecylamine, focusing on its Chemical Abstracts Service (CAS) number and detailed safety

data. This document is intended for researchers, scientists, and professionals in drug

development who handle or intend to use this compound in their work.

Chemical Identification
Tridecylamine is a long-chain, lipophilic monoalkylamine.[1][2] It is primarily utilized as a

versatile intermediate in the synthesis of various chemicals, including agricultural products, oil

additives, emulsifiers, and pigments.[1][2]

Chemical Name: Tridecylamine

Synonyms: 1-Aminotridecane, 1-Tridecanamine, n-Tridecylamine[3]

Linear Formula: CH₃(CH₂)₁₂NH₂

CAS Number: 2869-34-3[1][3][4]

CAS Number (Mixture of Isomers): 86089-17-0[2]

EC Number: 220-694-0[3]

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of tridecylamine.

Property Value Source

Molecular Weight 199.38 g/mol [1][3][4]

Appearance Not specified in search results

Melting Point 30-32 °C

Boiling Point 265 °C

Flash Point 110 °C (230 °F) - closed cup

pKa 10.63 at 25°C [1]

Hazard Identification and Safety Data
Tridecylamine is classified as a hazardous substance. The following tables outline its GHS

classification and associated hazard and precautionary statements based on available Safety

Data Sheets (SDS).

GHS Hazard Classification

Classification Category Source

Acute Toxicity, Oral 4 [5]

Skin Corrosion 1B [5]

Serious Eye Damage 1 [5]

Acute Aquatic Hazard 1 [5]

Chronic Aquatic Hazard 1 [5]

Hazard and Precautionary Statements
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Type Code Statement Source

Hazard H302 Harmful if swallowed. [5]

Hazard H314

Causes severe skin

burns and eye

damage.

[5]

Hazard H410

Very toxic to aquatic

life with long lasting

effects.

[5]

Precautionary P260 Do not breathe dust. [5]

Precautionary P273
Avoid release to the

environment.
[5]

Precautionary P280

Wear protective

gloves/ protective

clothing/ eye

protection/ face

protection.

[5]

Precautionary P301 + P312

IF SWALLOWED: Call

a POISON CENTER/

doctor if you feel

unwell.

[5]

Precautionary P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/ shower.

[5]

Precautionary P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5]
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Safety and Handling Protocols
The following protocols are derived from safety data sheets and are critical for the safe

handling and use of tridecylamine in a laboratory setting.

Personal Protective Equipment (PPE)

A detailed list of required personal protective equipment is provided below.

Protection Type Specification Source

Eye/Face Protection

Wear safety glasses with side-

shields or goggles. A face

shield is also recommended.

[6]

Skin Protection

Wear protective gloves and

clothing to prevent skin

contact.

[6]

Respiratory Protection

If exposure limits are

exceeded, a NIOSH/MSHA

approved respirator should be

worn.

First Aid Measures

Immediate first aid is crucial in the event of exposure.
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Exposure Route Protocol Source

Inhalation

Remove person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin with plenty of water or

shower for at least 15 minutes.

Seek immediate medical

attention.

[5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Immediately call an

ophthalmologist.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Make

victim drink water (two glasses

at most). Call a physician

immediately.

[5]

Fire-Fighting Measures
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Aspect Protocol Source

Suitable Extinguishing Media

Use extinguishing media

appropriate for the surrounding

fire. No limitations are given for

this substance.

[5]

Specific Hazards

Forms explosive mixtures with

air on intense heating.

Hazardous combustion

products include carbon oxides

and nitrogen oxides (NOx).

[5]

Protective Equipment

Firefighters should wear self-

contained breathing apparatus

and full firefighting turnout

gear.

[6]

Experimental Workflow and Logic Diagram
Safe Handling Workflow for Tridecylamine

The following diagram illustrates a logical workflow for the safe handling of tridecylamine in a

research environment, from procurement to disposal.
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Caption: Logical workflow for the safe handling of Tridecylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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